Cas no 6469-73-4 (Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide)

• Product name: Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
• CAS No: 6469-73-4
• MF: C₁₀H₁₃NO
• MW: 163.21632
• CID: 419169
• PubChem ID: 12307825

Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
• 2-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium
• SCHEMBL7904056
• 5,6,7,8-tetrahydroquinaldine N-oxide
• 6469-73-4
• DTXSID70487026

• Inchi： InChI=1S/C10H13NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h6-7H,2-5H2,1H3
• InChI Key： QADHFSIXMDYMMH-UHFFFAOYSA-N
• SMILES： CC1=[N+](C2=C(CCCC2)C=C1)[O-]

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94